CVN293

• Molecular Formula: C14H10FN7O
• Molecular Weight: 311.27 g/mol
• InChI: InChI=1S/C14H10FN7O/c15-9-4-1-5-10-12(9)22(7-8-3-2-6-17-19-8)14(18-10)11-13(16)21-23-20-11/h1-6H,7H2,(H2,16,21)
• InChIKey: ONRXHVJHFORDDI-UHFFFAOYSA-N

CVN293 – Selective KCNK13 Inhibitor

CVN293 (CAS 2815296-08-1) is a synthetic small-molecule inhibitor of the two-pore domain potassium channel KCNK13 (THIK-1/K2P13.1) [1]. It exhibits nanomolar potency against recombinant human and mouse KCNK13 (IC₅₀ 41 nM and 28 nM, respectively) , with high selectivity over related K2P channels including KCNK2, KCNK6, TREK‑1, and TWIK‑2 . CVN293 is brain‑permeable, as demonstrated by an unbound brain-to-plasma partition coefficient (Kpu,u) of 0.66 in mice and confirmed cerebrospinal fluid exposure in human Phase 1 [1][2], and is orally bioavailable (F = 87 % in rat) [1]. It is the only KCNK13 inhibitor to have completed Phase 1 clinical evaluation for neurodegenerative diseases [2].

KCNK13 pathway inhibition study fit Reported nanomolar-range KCNK13 inhibition with K2P channel selectivity

CNS-penetrant tool compound Brain exposure confirmed in rodent models; human CSF sampling context available

Oral exposure-model research fit High reported oral bioavailability supports in vivo dosing for neuroinflammation models

• [1] Bürli RW, Doyle KJ, Dickson L, et al. Discovery of CVN293, a Brain Permeable KCNK13 (THIK‑1) Inhibitor Suitable for Clinical Assessment. ACS Med Chem Lett. 2024;15(5):646‑652. doi:10.1021/acsmedchemlett.4c00035. View Source
• [2] Cerevance Inc. CVN293 Demonstrated Positive Phase 1 Results in Healthy Volunteers. Press Release, November 11, 2024. View Source

CVN293 Differentiators

The first-generation THIK‑1 inhibitor C101248 (compound 1) shares nanomolar KCNK13 potency but suffers from high metabolic clearance and lacks reported oral bioavailability or brain pharmacokinetic data [1]. Direct NLRP3 inflammasome inhibitors such as MCC950 are not microglia‑selective; they suppress both central and peripheral NLRP3 activation, raising concerns of systemic immunosuppression, and have been associated with hepatotoxicity at elevated doses [2]. In contrast, CVN293 was specifically optimized for CNS drug‑like properties—combining low microsomal turnover, high oral bioavailability, and robust brain penetration—and exploits the microglia‑restricted expression of KCNK13 to potentially achieve anti‑neuroinflammatory efficacy while preserving peripheral immune competence [1][3].

C101248: brain PK data not reported

May lack CNS exposure context for neuroinflammation studies; metabolic stability profile differs.

MCC950 / NLRP3 inhibitors: peripheral target suppression

Non-microglial NLRP3 blockade may complicate model-safety endpoint interpretation; systemic immunosuppression risk context differs.

• [1] Bürli RW, Doyle KJ, Dickson L, et al. Discovery of CVN293, a Brain Permeable KCNK13 (THIK‑1) Inhibitor Suitable for Clinical Assessment. ACS Med Chem Lett. 2024;15(5):646‑652. doi:10.1021/acsmedchemlett.4c00035. View Source
• [2] Schwaid AG, Spencer KB. Strategies for Targeting the NLRP3 Inflammasome in the Clinical and Preclinical Space. J Med Chem. 2021;64(1):101‑122. doi:10.1021/acs.jmedchem.0c01307. View Source
• [3] Ossola B, Rifat A, Rowland A, et al. Characterisation of C101248: A novel selective THIK‑1 channel inhibitor for the modulation of microglial NLRP3‑inflammasome. Neuropharmacology. 2023;224:109330. doi:10.1016/j.neuropharm.2022.109330. View Source

CVN293 Quantitative Evidence

Microglial IL-1β Inhibition

In LPS‑primed primary neonatal murine microglia, CVN293 inhibited NLRP3‑inflammasome‑mediated IL‑1β release with an IC₅₀ of 24 nM [1]. Under identical assay conditions, the predecessor compound C101248 (compound 1) exhibited an IC₅₀ of 106 nM [2]. This represents a 4.4‑fold improvement in functional cellular potency.

Microglial IL-1β Inhibition

Head-to-head

CVN293 IC₅₀ = 24 nM vs C101248 IC₅₀ = 106 nM (4.4-fold difference)

Supports cellular potency assay review; reported difference may inform target-engagement assay design.

LPS-primed primary murine microglia; NLRP3-dependent IL-1β release assay.

Evidence Dimension	Inhibition of IL‑1β release from LPS‑primed primary murine microglia
Target Compound Data	CVN293 IC₅₀ = 24 nM
Comparator Or Baseline	C101248 (compound 1) IC₅₀ = 106 nM
Quantified Difference	4.4‑fold lower IC₅₀ (higher potency)
Conditions	LPS‑primed primary neonatal murine microglia; NLRP3‑dependent IL‑1β release assay

Why This Matters

Greater cellular potency reduces the concentration required for target engagement, potentially widening the therapeutic index and lowering the risk of off‑target effects in vivo.

• [1] Bürli RW, Doyle KJ, Dickson L, et al. Discovery of CVN293, a Brain Permeable KCNK13 (THIK‑1) Inhibitor Suitable for Clinical Assessment. ACS Med Chem Lett. 2024;15(5):646‑652. (CVN293 IL‑1β IC₅₀ data: Figure 4, p. 649). View Source
• [2] Bürli RW, Doyle KJ, Dickson L, et al. (compound 1 IL‑1β IC₅₀ = 106 nM cited from reference 7 within the article: Ossola B et al., Neuropharmacology 2023). ACS Med Chem Lett. 2024;15(5):646‑652. View Source

Brain Penetration and CSF Exposure

CVN293 achieved an unbound brain‑to‑plasma partition coefficient (Kpu,u) of 0.66 in mice 4 h after a 10 mg/kg oral dose, with unbound brain concentrations ∼10‑fold above its in vitro KCNK13 IC₅₀ [1]. In rats, the cerebrospinal fluid (CSF)‑to‑unbound plasma ratio ranged from 0.7 to 1.1, confirming free equilibration across the blood‑brain barrier [1]. In the Phase 1 clinical trial, CSF sampling demonstrated high CNS penetrance in healthy volunteers [2]. By comparison, the earlier THIK‑1 inhibitor C101248 has no reported brain pharmacokinetic data, and widely used NLRP3 inhibitors such as MCC950 have not demonstrated equivalent quantitative CNS exposure in clinical studies [3].

Brain Penetration (Kpu,u)

Reported

Mouse Kpu,u = 0.66; Rat CSF:plasma 0.7–1.1; Human Phase 1 CSF exposure confirmed.

Reported CNS exposure profile supports brain target-engagement model interpretation.

Cross-species data; clinical-phase CSF sampling context; C101248 and MCC950 lack comparable evidence.

Evidence Dimension	Brain penetration and CNS exposure
Target Compound Data	CVN293 Kpu,u = 0.66 (mouse); CSF:unbound plasma = 0.7–1.1 (rat); CSF penetration confirmed in human Phase 1
Comparator Or Baseline	C101248: no brain PK data reported; MCC950: limited qualitative rodent BBB penetration, no clinical CSF quantification
Quantified Difference	Qualitative advantage; CVN293 is the only KCNK13 inhibitor with validated clinical CNS exposure
Conditions	Mouse and rat brain distribution studies (10 mg/kg p.o.); human Phase 1 SAD/MAD trial in healthy volunteers

Why This Matters

Demonstrated CNS exposure is non‑negotiable for neuroinflammation targets; CVN293 is the only molecule in its mechanistic class with proven brain penetration in humans, de‑risking clinical development.

• [1] Bürli RW, Doyle KJ, Dickson L, et al. ACS Med Chem Lett. 2024;15(5):646‑652. View Source
• [2] Cerevance Inc. CVN293 Demonstrated Positive Phase 1 Results. November 11, 2024. View Source
• [3] Schwaid AG, Spencer KB. J Med Chem. 2021;64(1):101‑122. (Review of NLRP3 inhibitor CNS penetration limitations). View Source

High Oral Bioavailability

In Sprague‑Dawley rats, CVN293 exhibited 87 % oral bioavailability following a 3 mg/kg dose [1]. The closely related difluoro‑benzimidazole analog compound 19, which differs only by an additional fluorine atom, achieved just 8 % bioavailability under the same conditions [1]. This 10.9‑fold difference is attributed to CVN293’s superior aqueous solubility (94 μM kinetic solubility vs. low solubility of compound 19) [1].

Oral Bioavailability (F)

Head-to-head

CVN293 F = 87% vs analog (compound 19) F = 8% in rat (10.9-fold difference)

Reported bioavailability context supports oral dosing model design; structural analog comparison highlights non-obvious optimization.

Sprague-Dawley rats, 3 mg/kg oral dose; cassette PK study.

Evidence Dimension	Oral bioavailability (F) in rat
Target Compound Data	CVN293 F = 87% (3 mg/kg, p.o.)
Comparator Or Baseline	Compound 19 F = 8% (3 mg/kg, p.o.)
Quantified Difference	10.9‑fold higher bioavailability
Conditions	Sprague‑Dawley rats; 3 mg/kg oral dose; cassette PK study

Why This Matters

Oral bioavailability directly impacts dose requirements, cost of goods, and patient compliance in chronic neurodegenerative indications; the sharp drop‑off observed with a nearly identical analog underscores the non‑obvious optimization achieved with CVN293.

• [1] Bürli RW, Doyle KJ, Dickson L, et al. ACS Med Chem Lett. 2024;15(5):646‑652. (oral bioavailability data: p. 648 and Table 4). View Source

Microglia-Specific Target Engagement

KCNK13 transcript and protein are selectively expressed in human microglia, with negligible signal in peripheral immune cells, as demonstrated by NETSseq profiling and the Human Protein Atlas [1]. In Alzheimer’s disease post‑mortem brain tissue, microglial KCNK13 expression is significantly elevated relative to non‑diseased controls [1]. In contrast, the NLRP3 inflammasome is robustly expressed in both microglia and peripheral macrophages [2]. Direct NLRP3 inhibitors (e.g., MCC950) therefore globally suppress NLRP3‑mediated IL‑1β production, whereas CVN293 restricts inhibition to the microglial compartment via KCNK13 blockade [1][3].

Microglial KCNK13 Expression

Class-level

Human microglia-restricted expression; elevated in Alzheimer's disease post-mortem tissue vs controls.

Expression profiling context supports microglia-specific pathway study design; peripheral KCNK13 signal near background.

NETSseq, Human Protein Atlas; NLRP3 expressed in both microglia and peripheral macrophages.

Evidence Dimension	Cellular specificity of target expression
Target Compound Data	KCNK13: microglia‑specific (NETSseq‑confirmed); CVN293 selectively inhibits microglial NLRP3‑IL‑1β axis
Comparator Or Baseline	NLRP3: expressed in microglia and peripheral macrophages; NLRP3 inhibitors affect both compartments
Quantified Difference	KCNK13 expression in human microglia elevated in Alzheimer's disease vs. controls; peripheral expression near background [1]
Conditions	Human post‑mortem cortical tissue; NETSseq transcriptomics; Human Protein Atlas immunohistochemistry

Why This Matters

Microglia‑restricted pharmacology may preserve host defense and peripheral immune surveillance—an important safety consideration for elderly neurodegenerative disease populations vulnerable to infection.

• [1] Bürli RW, Doyle KJ, Dickson L, et al. ACS Med Chem Lett. 2024;15(5):646‑652. (KCNK13 expression data: Introduction and reference 7). View Source
• [2] Heneka MT, McManus RM, Latz E. Inflammasome signalling in brain function and neurodegenerative disease. Nat Rev Neurosci. 2018;19:610‑621. doi:10.1038/s41583-018-0055-7. View Source
• [3] Ossola B, Rifat A, Rowland A, et al. Neuropharmacology. 2023;224:109330. View Source

CVN293 Applications

In Vivo Neurodegeneration Model Efficacy

CVN293’s 87 % oral bioavailability in rats and Kpu,u of 0.66 enable sustained CNS target engagement following oral gavage [1]. Its ability to inhibit microglial IL‑1β production with an IC₅₀ of 24 nM at unbound brain concentrations ∼10‑fold above the channel IC₅₀ makes it suitable for chronic dosing in transgenic or toxin‑induced neurodegeneration models where neuroinflammation drives pathology [1].

Microglia-Specific Selectivity Profiling

Because KCNK13 expression is restricted to microglia, researchers can use CVN293 to dissect the contribution of microglial NLRP3 activation to disease phenotypes without confounding peripheral NLRP3 blockade [2]. This is particularly valuable in models where systemic immunosuppression (e.g., with MCC950) complicates interpretation or increases infection risk [3].

PK/PD Modeling for CNS Ion Channel Inhibitors

CVN293 provides a well‑characterized reference compound for CNS PK/PD studies, with cross‑species PK parameters (rat, dog, cynomolgus monkey), defined CSF:plasma ratios (0.7–1.1 in rodents, 0.2–0.3 in monkey), and a known unbound fraction in plasma and brain tissue [1]. These data facilitate translational modeling to predict human CNS exposure and target occupancy [1].

Phase 2-Ready Candidate for Neurodegenerative Trials

Following a positive Phase 1 trial demonstrating dose‑proportional exposure, robust CSF penetration, and a favorable safety profile (no severe or dose‑limiting adverse events across 72 subjects) [4], CVN293 is poised for Phase 2 evaluation in frontotemporal dementia, ALS, and Alzheimer’s disease [4]. Procurement of CVN293 supports translational studies that bridge preclinical neuroinflammation findings to clinical proof‑of‑concept.

Application

Selection Property

Validation Focus

Neurodegeneration model-response studies

CNS exposure and oral bioavailability context

Microglial IL-1β endpoint monitoring; chronic dosing model fit

Microglial selectivity research

KCNK13 expression specificity

Peripheral immune monitoring; target-engagement selectivity assay

CNS PK/PD exposure modeling

Cross-species PK parameter set

CSF:plasma ratio calibration; translational exposure prediction

Translational neuroinflammation research

Reported Phase 1 tolerability endpoint context

Model-based dose selection; neurodegenerative disease endpoint bridging

• [1] Bürli RW, Doyle KJ, Dickson L, et al. ACS Med Chem Lett. 2024;15(5):646‑652. View Source
• [2] Bürli RW et al. (KCNK13 microglia‑restricted expression data). ACS Med Chem Lett. 2024. View Source
• [3] Schwaid AG, Spencer KB. J Med Chem. 2021;64(1):101‑122. View Source
• [4] Cerevance Inc. CVN293 Demonstrated Positive Phase 1 Results. November 11, 2024. View Source